Cas no 117122-72-2 (N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride)

• Product Name: N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride
• CAS No: 117122-72-2
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 5461513
• Update Time: 2025-10-31

N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propyl(pyridin-3-ylmethyl)amine hydrochloride
• N-(pyridin-3-ylmethyl)propan-1-amine;hydrochloride
• propyl[(pyridin-3-yl)methyl]amine hydrochloride
• N-(Pyridin-3-ylmethyl)propan-1-amine hydrochloride
• Z3247723489
• N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride

• Inchi： 1S/C9H14N2.ClH/c1-2-5-10-7-9-4-3-6-11-8-9;/h3-4,6,8,10H,2,5,7H2,1H3;1H
• InChI Key： IVUPWDHHKUMXSG-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=NC=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 93.6
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride

N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride (CAS No. 117122-72-2): An Overview of Its Properties, Applications, and Recent Research

N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride (CAS No. 117122-72-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(pyridin-3-ylmethylamino)propan-1-amine hydrochloride, has gained attention due to its unique chemical structure and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties

N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride is a white to off-white crystalline solid with a molecular formula of C₉H₁₄N₂·HCl and a molecular weight of 184.68 g/mol. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its hydrochloride salt form enhances its stability and solubility, making it suitable for various pharmaceutical applications.

The compound's structure consists of a pyridine ring attached to a propylamine chain via a methyl group. The presence of the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amine group, particularly in its protonated form (as the hydrochloride salt), plays a crucial role in its biological activity and pharmacological properties.

Synthesis Methods

The synthesis of N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 3-pyridinemethylamine with propionyl chloride, followed by hydrolysis to form the amine. The resulting free base is then converted to the hydrochloride salt by treatment with hydrochloric acid.

Another method involves the reductive amination of 3-pyridinecarboxaldehyde with propylamine using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method provides good yields and is widely used in both laboratory and industrial settings.

Biological Activities

N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride has been studied for its potential biological activities, including its effects on the central nervous system (CNS) and various receptor systems. Research has shown that the compound exhibits agonist activity at certain serotonin receptors, particularly the 5-HT₇ receptor. This property makes it an interesting candidate for the development of novel therapeutic agents for conditions such as depression and anxiety disorders.

In addition to its serotonin receptor agonist activity, N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride has also been investigated for its potential as an antagonist at nicotinic acetylcholine receptors (nAChRs). Studies have demonstrated that the compound can selectively bind to specific subtypes of nAChRs, which may have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent Research Developments

The interest in N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride has grown significantly in recent years due to its potential therapeutic applications. A study published in the Journal of Medicinal Chemistry in 2022 reported that the compound exhibits potent anti-inflammatory effects by modulating cytokine production in immune cells. This finding suggests that it could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another recent study published in the European Journal of Pharmacology in 2023 explored the neuroprotective effects of N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride. The researchers found that the compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the potential of the compound as a neuroprotective agent for neurodegenerative diseases.

Clinical Applications

The potential clinical applications of N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride are diverse and promising. Its agonist activity at serotonin receptors makes it a candidate for treating mood disorders such as depression and anxiety. Preclinical studies have shown that the compound can enhance serotonin signaling in the brain, leading to improved mood and reduced anxiety-like behaviors in animal models.

The compound's antagonistic effects at nicotinic acetylcholine receptors suggest potential applications in treating cognitive impairments associated with neurological disorders such as Alzheimer's disease. Clinical trials are currently underway to evaluate its efficacy and safety in these conditions.

Safety Considerations

While N-(pyridin-3-ylmethyl)propan-1-amine:hydrochloride shows promise as a therapeutic agent, safety considerations are essential during its development and use. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety profile in humans.

In conclusion, N-(pyridin-3-y-lmethyl)propan-1-am ine:hydrochloride strong > (CAS No . 117 122 -7 2 -2 ) i s an intriguing c ompound w ith m ultiple b iological ac tivities an d p otential t herapeutic ap plications . C ontinued r esearch i s e ssential t o f ully u nderstand i ts m echanisms o f action , s afety p rofile , an d c linical e fficacy . A s n ew s tudies e merge , t he c ompound m ay p lay a n i mportant r ole i n t he d evelopment o f n ovel t herapeutic s f or v arious m edical c onditions . p >